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Compound of Interest

Compound Name: 13-O-Acetylcorianin

Cat. No.: B1632539

An In-depth Technical Guide on the Physicochemical Properties of 13-O-Acetylcorianin

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the physicochemical properties of a compound is fundamental to its potential
application. This technical guide provides a detailed overview of the known characteristics of
13-O-Acetylcorianin, a sesquiterpene lactone of interest. While some experimental data for
this specific compound remains limited in publicly accessible literature, this guide compiles the
available information and supplements it with data on closely related compounds and general
methodologies.

Core Physicochemical Properties

Quantitative data for 13-O-Acetylcorianin is summarized in the table below. It is important to
note that some of these values are predicted and await experimental verification.
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Property Value Source
Molecular Formula C17H2007 ChemicalBook][1]
Molecular Weight 336.34 g/mol ChemicalBook[1]
Predicted Boiling Point 516.4 £ 50.0 °C ChemicalBook][1]
Predicted Density 1.45+0.1 g/cm3 ChemicalBook][1]
Melting Point Not available

Solubility Not available

Spectral Data

Detailed experimental spectral data for 13-O-Acetylcorianin, including *H NMR, 3C NMR,
Mass Spectrometry, and Infrared Spectroscopy, are not readily available in the cited literature.
However, general principles of these analytical techniques are well-established for the
structural elucidation of organic compounds, including sesquiterpene lactones.

1H and 13C NMR Spectroscopy: Nuclear Magnetic Resonance (NMR) spectroscopy is a
powerful tool for determining the carbon-hydrogen framework of a molecule. In a *H NMR
spectrum, the chemical shift, integration, and multiplicity of the signals provide information
about the electronic environment, the number of protons, and the neighboring protons,
respectively. In a 3C NMR spectrum, the number of signals indicates the number of unique
carbon environments, and their chemical shifts provide information about the type of carbon
(e.g., alkyl, alkenyl, carbonyl).

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and
molecular formula of a compound. The fragmentation pattern observed in the mass spectrum
can provide valuable information about the compound's structure.

Infrared (IR) Spectroscopy: Infrared spectroscopy is used to identify the functional groups
present in a molecule. The absorption of infrared radiation at specific wavenumbers
corresponds to the vibrations of particular bonds. For 13-O-Acetylcorianin, characteristic IR
absorptions would be expected for the carbonyl groups of the lactone and acetate moieties, as
well as C-O and C-H bonds.
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Experimental Protocols

While a specific, detailed protocol for the isolation and purification of 13-O-Acetylcorianin from
its natural source, Coriaria nepalensis, is not available in the provided search results, a general
workflow for the isolation of sesquiterpene lactones from plant material can be described.

General Isolation and Purification Workflow for
Sesquiterpene Lactones
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Caption: General workflow for the isolation and purification of sesquiterpene lactones.

Biological Activity and Signaling Pathways

Direct studies on the biological activity of 13-O-Acetylcorianin are limited. However, research
on compounds with similar structures or designations suggests potential cytotoxic and anti-
inflammatory activities. It is crucial to note that the identity of "13-AC" and "AF-13" as 13-O-
Acetylcorianin needs to be definitively confirmed.

Cytotoxic Activity

A compound referred to as "13-AC" (13-Acetoxysarcocrassolide), which may be structurally
related to 13-O-Acetylcorianin, has demonstrated cytotoxic effects against various cancer cell
lines.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric
assay for assessing cell metabolic activity.
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Caption: Workflow for a typical MTT cytotoxicity assay.

Anti-Inflammatory Activity and NF-kB Signaling

A compound designated "AF-13" has been reported to possess anti-inflammatory properties,
notably through the inhibition of the NF-kB (nuclear factor kappa-light-chain-enhancer of
activated B cells) signaling pathway. The NF-kB pathway is a crucial regulator of inflammation.

Signaling Pathway: NF-kB Inhibition

In its inactive state, NF-kB is sequestered in the cytoplasm by inhibitor of kB (IkB) proteins.

Pro-inflammatory stimuli lead to the degradation of kB, allowing NF-kB to translocate to the
nucleus and activate the transcription of inflammatory genes. Inhibition of this pathway can

reduce the inflammatory response.
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Caption: Potential inhibition of the NF-kB signaling pathway by 13-O-Acetylcorianin.
Experimental Protocol: Western Blot for NF-kB Pathway Proteins

Western blotting can be used to detect the levels of key proteins in the NF-kB pathway, such as
phosphorylated IkBa and the p65 subunit of NF-kB, to assess pathway activation.
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Caption: General workflow for Western blot analysis.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is another critical signaling cascade
involved in cellular processes like inflammation, proliferation, and apoptosis. It is possible that
13-O-Acetylcorianin could also modulate this pathway.

Signaling Pathway: MAPK Cascade

The MAPK pathway consists of a cascade of protein kinases that phosphorylate and activate
one another, ultimately leading to the activation of transcription factors that regulate gene

expression.
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Caption: Overview of the MAPK signaling cascade and potential modulation.

Conclusion

13-O-Acetylcorianin is a sesquiterpene lactone with potential for further investigation in drug
development. While a complete physicochemical profile is not yet publicly available, the
existing data and information on related compounds provide a solid foundation for future
research. The potential cytotoxic and anti-inflammatory activities, possibly mediated through
the NF-kB and MAPK signaling pathways, warrant more detailed studies to elucidate the
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precise mechanisms of action and to confirm the therapeutic potential of this natural product.
Further research is required to obtain experimental data for its melting point, solubility, and
comprehensive spectral analyses, as well as to develop a standardized isolation and
purification protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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